Cas no 2137752-22-6 (Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro-)

• Product Name: Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro-
• CAS No: 2137752-22-6
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5278980
• Update Time: 2025-11-04

Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro-

• Inchi： 1S/C10H11F2NO2/c1-13(2)5-6-3-7(10(14)15)9(12)4-8(6)11/h3-4H,5H2,1-2H3,(H,14,15)
• InChI Key： GFVJNVNGIWUSDO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CN(C)C)=C(F)C=C1F

Additional information on Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro-

Comprehensive Overview of Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro- (CAS No. 2137752-22-6)

Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro- (CAS No. 2137752-22-6) is a fluorinated aromatic compound with a unique structural framework, combining a benzoic acid core with dimethylamino and difluoro substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₀H₁₁F₂NO₂, reflects a balanced hydrophobicity and polarity, making it suitable for drug design applications. Researchers are particularly interested in its fluorine-containing moiety, which often enhances metabolic stability and bioavailability in drug candidates.

The compound’s synthetic versatility allows for modifications at multiple positions, enabling the development of derivatives with tailored properties. For instance, the dimethylamino group can serve as a proton acceptor, facilitating interactions with biological targets. Meanwhile, the difluoro substitution pattern is known to influence electronic distribution and lipophilicity, critical factors in optimizing drug-like characteristics. Recent studies highlight its utility in central nervous system (CNS) drug discovery, where fluorine atoms are leveraged to improve blood-brain barrier penetration.

In the context of green chemistry, Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro- aligns with the growing demand for sustainable synthetic intermediates. Its potential applications in catalysis and material science are also under exploration, particularly in designing fluorinated polymers or ligands for asymmetric synthesis. The compound’s stability under physiological conditions further underscores its relevance in bioconjugation strategies, a hot topic in targeted drug delivery systems.

From an analytical perspective, advanced techniques like HPLC and LC-MS are employed to characterize this compound, ensuring high purity for research use. The presence of fluorine atoms also makes it amenable to 19F-NMR spectroscopy, a non-destructive method for tracking molecular interactions. These attributes position CAS No. 2137752-22-6 as a valuable tool in medicinal chemistry and beyond.

Current trends in AI-driven drug discovery have further amplified interest in such fluorinated scaffolds. Computational models predict that derivatives of Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro- could exhibit affinity for G-protein-coupled receptors (GPCRs), a major drug target class. This synergy between experimental and in silico approaches exemplifies modern pharmaceutical innovation.

For researchers sourcing this compound, quality parameters like ≥98% purity and stringent storage conditions (e.g., -20°C under inert atmosphere) are critical to maintain integrity. Suppliers often provide COA (Certificate of Analysis) to validate these specifications, addressing the reproducibility crisis in scientific studies—a frequently searched concern in academic forums.

In summary, Benzoic acid, 5-[(dimethylamino)methyl]-2,4-difluoro- represents a multifaceted chemical entity with broad applicability. Its role in advancing precision medicine and sustainable synthesis continues to evolve, driven by interdisciplinary research and technological advancements.